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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-methyl-
CAS No.: 5828-51-3
Cat. No.: B12664748
Get Quote
. J

Executive Summary & Chemical Profile

10H-Phenothiazine, 2-methyl- (commonly referred to as 2-Methylphenothiazine) is a highly
reactive tricyclic compound utilized extensively in drug development and advanced materials
synthesis. While highly valuable, the phenothiazine core presents severe occupational
hazards, including acute photosensitization, systemic organ toxicity, and combustible dust
explosion risks[1][2].

This guide provides researchers and drug development professionals with a self-validating,
step-by-step operational framework to ensure absolute safety and environmental compliance
during the handling of this compound.

Quantitative Hazard Profile
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e Scientific Rationale &
Property | Hazard Value / Classification )
Causality

Unique chemical identifier for
CAS Number 5828-51-3 o
2-Methylphenothiazine[1].

Low molecular weight and
Molecular Weight 213.30 g/mol lipophilic nature facilitate rapid
dermal absorption[1].

High surface-area-to-volume
ratio in powder form

Dust Explosion Limit Combustible Dust accelerates oxidation. Ignition
can trigger a deflagration
event[2][3].

Systemic absorption leads to
o ) ) the accumulation of toxic
Target Organ Toxicity Blood, Liver, Kidneys ] )
metabolites, causing

prolonged organ damage|[2].

Highly lipophilic;
) . ] ) bioaccumulates in aquatic
Aquatic Toxicity Very Toxic (Long-lasting) ) )
organisms and disrupts cellular

respiration[2][4].

Mechanistic Hazards: The "Why" Behind the Danger

To handle 2-Methylphenothiazine safely, operators must understand the causality of its primary
hazards:

o Photosensitization and Keratitis: The tricyclic phenothiazine system strongly absorbs
ultraviolet (UV) light. If the powder contacts the skin or eyes and is subsequently exposed to
ambient light, it generates reactive oxygen species (ROS). This oxidative stress causes
(abnormal visual intolerance to light)[2].

o Combustible Dust: Like many fine organic powders, 2-Methylphenothiazine dispersed in air
presents a severe explosion hazard. Static electricity generated during routine pouring or
sweeping acts as an ignition source, rapidly oxidizing the airborne particles[3].
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Personal Protective Equipment (PPE) Matrix

Every piece of PPE must act as a self-validating barrier against the specific mechanistic
hazards of 2-Methylphenothiazine.

PPE Category Specification Causality / Rationale

Prevents inhalation of fine

combustible dust which causes
) NIOSH-approved P3/ N100 )
Respiratory ) ) severe respiratory tract
Particulate Respirator S )
irritation and systemic blood

toxicity[2][3].

Phenothiazines are lipophilic.

o ] Nitrile provides a non-polar
) Nitrile gloves (Min 0.11 mm ] )
Hand Protection ] barrier preventing dermal
thickness) ]
absorption and subsequent

photosensitization[4].

) o ] Prevents ocular deposition of
_ Tight-fitting chemical safety . N
Eye Protection dust, which can cause keratitis
goggles (EN 166) ]
and severe photophobia[4].

Eliminates electrostatic

] o discharge (ignition source for
) Anti-static, disposable Tyvek
Body Protection . dust) and prevents
sui
accumulation of powder on

personal clothing[3].

Step-by-Step Operational Workflows
Protocol A: Safe Weighing and Material Transfer

Objective: Prevent dust aerosolization and eliminate static ignition sources.

 Airflow Validation: Prior to opening the chemical vessel, perform a smoke test at the fume
hood face using a localized smoke pencil.
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o Causality: A smooth, laminar draw into the rear baffle validates containment. Turbulent
eddies indicate the sash is too high, which could blow combustible powder back into the
operator's breathing zone.

o Static Elimination: Pass an anti-static bar or zero-stat gun over the weighing spatula and
anti-static weigh boat.

o Causality: 2-Methylphenothiazine powder is highly prone to static cling. Neutralizing the
charge eliminates the primary ignition source for a dust explosion[3].

o Transfer: Slowly transfer the powder using grounded,[3]. Do not drop the powder from a
height.

e Sealing: Seal the secondary container completely before removing it from the controlled
airflow of the fume hood.

Protocol B: Spill Response and Decontamination

Objective: Safely contain and neutralize accidental releases without triggering a dust explosion
or environmental contamination.

e Evacuation & Isolation: Immediately isolate the area and eliminate all potential ignition
sources (e.g., hot plates, stir motors)[2][3].

» Moistening: Lightly mist the spilled powder with a compatible, non-reactive solvent or water.

o Causality: Sweeping dry powder creates a suspended dust cloud. Moistening the material
agglomerates the particles, completely neutralizing the explosion risk[3].

e Mechanical Collection: Use clean, non-sparking shovels or damp absorbent pads to collect
the material[3].

» Surface Decontamination: Wash the contaminated surface thoroughly with soap and water to
remove residual lipophilic traces, preventing secondary dermal exposure[3].

Visualized Spill Response Workflow
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Spill Detected:

10H-Phenothiazine, 2-methyl-

1. Evacuate & Ventilate
(Eliminate Ignition Sources)

2. Don Emergency PPE
(P3 Respirator, Nitrile Gloves)

3. Containment
(Moisten to Prevent Dust)

4. Mechanical Collection
(Non-Sparking Tools)

5. Hazardous Waste
Incineration Protocol

Click to download full resolution via product page

Fig 1. Emergency spill response and decontamination workflow for 2-Methylphenothiazine.

Environmental Disposal Plan
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2-Methylphenothiazine is classified as [2][4]. Under no circumstances should this chemical or
its rinse-water enter standard municipal drains.

o Containment: Place all collected waste, contaminated gloves, and absorbent pads into a
high-density polyethylene (HDPE) hazardous waste container.

e Labeling: Clearly label the container as "Hazardous Organic Waste - Toxic to Aquatic Life -
Combustible Solid"[4].

» Destruction: Route the sealed containers to a licensed environmental disposal facility for
high-temperature incineration.

o Causality: Incineration breaks down the stable tricyclic ring system into simple carbon,
nitrogen, and sulfur oxides, preventing bioaccumulation in the water table[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 10H-Phenothiazine, 2-methyl- | CI13H11NS | CID 611628 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. redox.com [redox.com]

3. echemi.com [echemi.com]

4. cdhfinechemical.com [cdhfinechemical.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://redox.com/wp-content/sds/2125.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://redox.com/wp-content/sds/2125.pdf
https://www.benchchem.com/product/b12664748/docs?utm_src=pdf-body#comprehensive-safety-and-operational-protocol-for-handling-10h-phenothiazine-2-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/611628
https://redox.com/
https://www.benchchem.com/product/b12664748?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylphenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylphenothiazine
https://redox.com/wp-content/sds/2125.pdf
https://www.echemi.com/sds/phenothiazine-pid_Rock33982.html
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12664748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» To cite this document: BenchChem. [Comprehensive Safety and Operational Protocol for
Handling 10H-Phenothiazine, 2-methyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12664748/docs#comprehensive-safety-and-
operational-protocol-for-handling-10h-phenothiazine-2-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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